Cas no 1803588-93-3 (7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide)
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide Chemical and Physical Properties
Names and Identifiers
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- 7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide
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- MDL: MFCD28145337
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM429378-1g |
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide |
1803588-93-3 | 95%+ | 1g |
$844 | 2023-03-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01024540-1g |
7-Bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide |
1803588-93-3 | 95% | 1g |
¥3619.0 | 2023-04-01 | |
| Enamine | EN300-196293-0.05g |
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide |
1803588-93-3 | 95% | 0.05g |
$162.0 | 2023-08-31 | |
| Enamine | EN300-196293-0.1g |
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide |
1803588-93-3 | 95% | 0.1g |
$241.0 | 2023-08-31 | |
| Enamine | EN300-196293-0.25g |
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide |
1803588-93-3 | 95% | 0.25g |
$347.0 | 2023-08-31 | |
| Enamine | EN300-196293-0.5g |
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide |
1803588-93-3 | 95% | 0.5g |
$546.0 | 2023-08-31 | |
| Enamine | EN300-196293-1g |
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide |
1803588-93-3 | 95% | 1g |
$699.0 | 2023-08-31 | |
| Enamine | EN300-196293-2.5g |
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide |
1803588-93-3 | 95% | 2.5g |
$1370.0 | 2023-08-31 | |
| Enamine | EN300-196293-5g |
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide |
1803588-93-3 | 95% | 5g |
$2028.0 | 2023-08-31 | |
| Enamine | EN300-196293-10g |
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide |
1803588-93-3 | 95% | 10g |
$3007.0 | 2023-08-31 |
7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide
Recent Advances in the Study of 7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide (CAS: 1803588-93-3)
The compound 7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide (CAS: 1803588-93-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.
A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide as a selective inhibitor of protein kinases involved in inflammatory pathways. The researchers employed a combination of X-ray crystallography and molecular docking simulations to demonstrate the compound's binding affinity for specific kinase domains. Their findings revealed that the bromo and tert-butyl substituents play a critical role in enhancing the compound's selectivity and potency, making it a viable candidate for further drug development.
Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed an improved synthetic route for 7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide. The new method utilizes a one-pot reaction under mild conditions, significantly increasing the yield and purity of the final product. This innovation addresses previous challenges associated with the compound's synthesis, such as low yields and the formation of by-products, thereby facilitating its large-scale production for preclinical studies.
Pharmacological evaluations of 7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide have also been conducted in animal models of chronic inflammation. A study in the European Journal of Pharmacology (2024) demonstrated that the compound effectively reduced pro-inflammatory cytokine levels and ameliorated tissue damage in a dose-dependent manner. These results suggest its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary data from a cell-based assay indicated that 7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide exhibits cytotoxic effects against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Ongoing studies aim to further characterize its mechanism of action and evaluate its efficacy in combination with existing chemotherapeutic agents.
Despite these promising findings, challenges remain in the development of 7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Future research directions may include the development of prodrugs or nanoparticle-based delivery systems to enhance the compound's pharmacokinetic profile.
In conclusion, 7-bromo-2-tert-butylimidazo[1,2-a]pyridine hydrobromide (CAS: 1803588-93-3) represents a versatile scaffold with significant potential in drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in its synthesis and pharmacological evaluation, positions it as a promising candidate for further development. Continued research efforts will be essential to fully realize its therapeutic applications and overcome existing limitations.
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